Cas no 78213-30-6 (1(3H)-Isobenzofuranone,6-hydroxy-7-methoxy-)

• Product Name: 1(3H)-Isobenzofuranone,6-hydroxy-7-methoxy-
• CAS No: 78213-30-6
• MF: C₉H₈O₄
• MW: 180.157423019409
• CID: 568582
• PubChem ID: 196075
• Update Time: 2025-04-19

1(3H)-Isobenzofuranone,6-hydroxy-7-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone,6-hydroxy-7-methoxy-
• 6-Desmethylmeconine
• 6-hydroxy-7-methoxy-3H-2-benzofuran-1-one
• 6-hydroxy-7-methoxyphthalide
• 6-O-Desmethylmeconine
• DTXSID90228857
• 6-hydroxy-7-methoxyisobenzofuran-1(3H)-one
• NLRKUCOJGROPHS-UHFFFAOYSA-N
• 78213-30-6
• MA-2
• 1(3H)-Isobenzofuranone, 6-hydroxy-7-methoxy-
• DTXCID40151348

• Inchi： 1S/C9H8O4/c1-12-8-6(10)3-2-5-4-13-9(11)7(5)8/h2-3,10H,4H2,1H3
• InChI Key： NLRKUCOJGROPHS-UHFFFAOYSA-N
• SMILES： O1C(C2C(=C(C=CC=2C1)O)OC)=O

Computed Properties

• Exact Mass: 180.042259
• Monoisotopic Mass: 180.042259
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• XLogP3: 1

Experimental Properties

• Density: 1.402
• Boiling Point: 457°C at 760 mmHg
• Flash Point: 194.6°C
• Refractive Index: 1.602

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Phthalides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Isobenzofuranones Phthalides